Cas no 2189108-25-4 (1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2189108-25-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5409505
• Update Time: 2025-06-13

1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C14H17NO2/c1-3-14(16)15-9-8-11(10-15)12-6-4-5-7-13(12)17-2/h3-7,11H,1,8-10H2,2H3
• InChI Key： SIIAIULXXQPGLK-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2OC)C1)(=O)C=C

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.0±41.0 °C(Predicted)
• pka: -1.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one

Comprehensive Overview of 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2189108-25-4)

1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one, with the CAS number 2189108-25-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a methoxyphenyl group and a propenone moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one because of its potential as a pharmacophore in designing drugs targeting neurological and inflammatory conditions. The compound's unique structure allows it to interact with specific biological targets, making it a valuable candidate for medicinal chemistry studies.

The synthesis of CAS 2189108-25-4 involves multi-step organic reactions, including amine alkylation and carbonyl group introduction. Its molecular weight and solubility properties have been characterized to ensure reproducibility in laboratory settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity.

One of the trending topics in the scientific community is the exploration of small molecule inhibitors for various diseases. 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one has been investigated for its potential to modulate enzyme activity, particularly in pathways related to cell signaling and metabolic regulation. This aligns with the growing interest in precision medicine and targeted therapy, where compounds like this play a pivotal role.

From an industrial perspective, CAS 2189108-25-4 is also relevant in the development of advanced materials. Its conjugated double bond system and aromatic ring structure contribute to its stability and reactivity, making it suitable for applications in polymer chemistry and nanotechnology. These attributes have sparked interest among material scientists aiming to create innovative functional materials.

Safety and handling of 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one are critical considerations in laboratory environments. While it is not classified as a hazardous substance, standard precautions for handling organic compounds, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Researchers often seek information on its storage conditions and shelf life, which are essential for maintaining its stability over time.

The compound's mechanism of action and biological activity are subjects of ongoing research. Preliminary studies suggest that it may influence protein-protein interactions, a hot topic in drug discovery. This has led to increased inquiries about its potential as a therapeutic agent in academic and pharmaceutical forums.

In summary, 1-[3-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS 2189108-25-4) is a compound of significant scientific interest due to its structural features and potential applications. Its relevance in pharmaceutical research, material science, and biotechnology underscores its importance in modern chemistry. As research progresses, this compound is likely to remain a focal point for innovations in these fields.